Cas no 2228138-57-4 (1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2228138-57-4
• MF: C₁₀H₇F₇O
• MW: 276.150807619095
• CID: 6052416
• PubChem ID: 165632720
• Update Time: 2025-08-03

1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol
• 2228138-57-4
• EN300-1946839
• 1,1,1-trifluoro-3-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-ol

• Inchi： 1S/C10H7F7O/c11-6-1-2-7(9(12,13)14)5(3-6)4-8(18)10(15,16)17/h1-3,8,18H,4H2
• InChI Key： IRSMPKPUALDBBA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1C(F)(F)F)F)O)(F)F

Computed Properties

• Exact Mass: 276.03851198g/mol
• Monoisotopic Mass: 276.03851198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol

Research Brief on 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol (CAS: 2228138-57-4)

The compound 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol (CAS: 2228138-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. For instance, preliminary data suggest its efficacy in inhibiting certain enzymes involved in inflammatory pathways, which could pave the way for its use in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as favorable absorption and distribution profiles, further support its therapeutic potential.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of this compound. Current research efforts are focused on addressing these hurdles, including optimizing synthetic routes to reduce costs and improve scalability. Furthermore, ongoing studies are exploring its safety profile and potential side effects, which are critical for its progression into clinical trials.

In conclusion, 1,1,1-trifluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol represents a promising avenue for drug discovery, with its unique chemical properties and biological activity offering significant potential. Continued research and development efforts will be essential to fully realize its therapeutic applications and overcome existing challenges.